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Compound of Interest

Compound Name: 3-Bromo-5-fluoropyridine

Cat. No.: B183902

Essential Safety and Handling Guide for 3-Bromo-5-
fluoropyridine

This guide provides immediate, essential safety and logistical information for handling 3-
Bromo-5-fluoropyridine, tailored for researchers, scientists, and professionals in drug
development. It offers a clear, procedural framework for safe operational use and disposal,
ensuring user safety and laboratory compliance.

Hazard Identification and Classification

3-Bromo-5-fluoropyridine is classified as a hazardous substance. Understanding its specific
dangers is the first step toward safe handling.

Hazard Class GHS Hazard Code Description
Acute Toxicity (Oral) H302 Harmful if swallowed.[1][2][3]
Skin Irritation H315 Causes skin irritation.[1][2][3]

Causes serious eye damage.

Serious Eye Damage H318
[11[2][3]

May cause respiratory

Specific Target Organ Toxicity H335 T
irritation.[1][2][3]
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Signal Word: Danger[1][2][3]

Hazard Pictograms:

e bialt text
(Corrosion)[2][3]

o ralt text

(Exclamation Mark)[2][3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 3-Bromo-5-
fluoropyridine to minimize exposure and ensure personal safety.
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Specifications and Best

Body Part Required PPE .
Practices
Weatr tightly fitting safety
goggles with side-shields
) conforming to EN 166 (EU) or
Eyes/Face Safety Goggles, Face Shield

NIOSH (US).[2] A face shield
should be used when there is

a potential for splashing.[4][5]

Use nitrile gloves, as they are
resistant to pyridine-based
] ] compounds.[6][7] Wear a
) Chemical-resistant Gloves,
Skin flame-retardant lab coat.[4]
Lab Coat

Ensure gloves have long cuffs
that can be placed over the

gown's cuff.[8]

A dust mask (type N95, US) is
recommended for handling the
) N95 Dust Mask or Full-Face solid form.[3] If exposure limits
Respiratory Respirator are exceeded or irritation is
experienced, a full-face

respirator should be used.[2]

Operational and Handling Protocols

Adherence to strict operational protocols is crucial for the safe handling of 3-Bromo-5-
fluoropyridine.

Engineering Controls:
o Work in a well-ventilated area, preferably within a certified chemical fume hood.[1][6][7]

o Ensure that eyewash stations and safety showers are in close proximity to the workstation.
[91[10]

Step-by-Step Handling Procedure:
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e Preparation: Before handling, ensure all required PPE is correctly donned. Prepare the work
area by removing all unnecessary items and ensuring a clean, uncluttered space.

» Weighing and Transfer:

o Perform all weighing and transfer operations within a fume hood to minimize inhalation of
dust.[1]

o Use non-sparking tools to prevent ignition.[1][9]
o Grounding procedures should be followed to avoid static electricity buildup.[1]
e Dissolving:
o When dissolving the solid, add it slowly to the solvent to avoid splashing.
o Keep the container closed when not in use.[2][9]
e Post-Handling:
o Thoroughly wash hands and any exposed skin with soap and water after handling.[1][2]
o Decontaminate all work surfaces after use.

o Remove and properly dispose of contaminated PPE.[2]

Emergency and First-Aid Measures

Immediate and appropriate first-aid is critical in the event of exposure.
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Exposure Route First-Aid Procedure

Move the person to fresh air and keep them
) comfortable for breathing. If not breathing,
Inhalation ) e o ) ]
provide artificial respiration. Seek immediate

medical attention.[1][2]

Immediately wash the affected area with plenty
_ of soap and water. Remove contaminated
Skin Contact ) . _ :
clothing and shoes. Seek immediate medical

attention.[1][2]

Immediately flush eyes thoroughly with water for

at least 15 minutes, removing contact lenses if
Eye Contact i o

present and easy to do. Continue rinsing. Seek

immediate medical attention.[1][2]

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[1][2]

Spill and Disposal Plan

A clear plan for managing spills and disposing of waste is essential for laboratory safety and
environmental protection.

Spill Response:

Evacuate: Evacuate all non-essential personnel from the spill area.[1]

Ventilate: Ensure the area is well-ventilated.[1]

Contain: For small spills, use a dry chemical absorbent to contain the material. For large
spills, dike the area for recovery.[1]

Clean-Up: Carefully sweep or shovel the absorbed material into an appropriate container for
disposal. Use non-sparking, explosion-proof equipment.[1]
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o Decontaminate: Clean the spill area thoroughly.
Waste Disposal:

o Dispose of 3-Bromo-5-fluoropyridine and any contaminated materials in a suitable, closed,
and clearly labeled container.[2]

o Disposal must be in accordance with all applicable federal, state, and local environmental
regulations. Contact a licensed professional waste disposal service to dispose of this
material.[2][9]

Workflow for Safe Handling and Disposal

The following diagram outlines the critical steps for the safe handling and disposal of 3-Bromo-
5-fluoropyridine.
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Workflow for Handling 3-Bromo-5-fluoropyridine
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Caption: Safe handling and disposal workflow for 3-Bromo-5-fluoropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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